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Compound of Interest

Compound Name: 1-(Benzyloxy)-3-ethoxybenzene

CAS No.: 2296808-65-4

Cat. No.: B6328148

Get Quote

Abstract
This technical guide provides a comprehensive analysis of 1-(Benzyloxy)-3-ethoxybenzene, a

unsymmetrical ether derivative of resorcinol utilized in medicinal chemistry and organic

synthesis. This molecule serves as a critical model for orthogonal protection strategies, where

the benzyl group offers lability to hydrogenolysis (

) while the ethyl group remains robust under reducing conditions. This guide details the
physicochemical identity, a self-validating synthesis protocol via Williamson etherification,
mechanistic insights, and safety standards for handling reactive benzyl halides.

Part 1: Identity & Physicochemical Profile[1][2]
This compound is an unsymmetrical diether of benzene, specifically the 3-ethoxy derivative of

benzyl phenyl ether. Its structural asymmetry makes it a valuable intermediate for synthesizing

polysubstituted resorcinol scaffolds found in natural products and liquid crystals.
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Identifier Type Value Note

Chemical Name
1-(Benzyloxy)-3-

ethoxybenzene
Systematic IUPAC

CAS Registry Number 2296808-65-4 Primary commercial ID

InChIKey
OCRSQERWMNSRFH-

UHFFFAOYSA-N
Unique Hashed Key

Molecular Formula

Molecular Weight 228.29 g/mol

PubChem CID Not prominently indexed
Refer to InChIKey for exact

match

SMILES
CCOC1=CC(OCC2=CC=CC=

C2)=CC=C1

Predicted Physical Properties[2][3][4]
Physical State: Viscous liquid or low-melting solid (based on structural analogs like 3-

benzyloxyanisole).

Solubility: Highly soluble in organic solvents (DCM, EtOAc, THF); insoluble in water.

Stability: Stable under basic and oxidative conditions; benzyl group sensitive to catalytic

hydrogenation and strong Lewis acids (

).

Part 2: Synthesis Protocol (Williamson
Etherification)
Rationale
The most robust route to 1-(Benzyloxy)-3-ethoxybenzene is the Williamson Ether Synthesis.

This
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reaction involves the alkylation of 3-ethoxyphenol with benzyl bromide using a mild base (

) in a polar aprotic solvent (DMF or Acetonitrile).

Why this route?

Regiocontrol: Starting with 3-ethoxyphenol ensures the ethyl group is already in place,

avoiding the mixture issues of dialkylating resorcinol.

Atom Economy: Benzyl bromide is a highly reactive electrophile, ensuring high conversion

rates at moderate temperatures.

Purification: The distinct polarity difference between the phenolic starting material and the

neutral ether product simplifies silica gel chromatography.

Experimental Procedure
Scale: 10 mmol Reagents:

3-Ethoxyphenol (1.38 g, 10 mmol)

Benzyl bromide (1.71 g, 1.2 mL, 10 mmol)

Potassium carbonate (

), anhydrous (2.76 g, 20 mmol)

Acetonitrile (

), anhydrous (20 mL)

Step-by-Step Methodology:

Activation: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 3-

ethoxyphenol (10 mmol) in anhydrous acetonitrile (20 mL). Add anhydrous

(20 mmol) in one portion.

Deprotonation: Stir the suspension at room temperature for 15 minutes to facilitate the

formation of the phenoxide anion.
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Alkylation: Dropwise add benzyl bromide (10 mmol) over 5 minutes. Caution: Benzyl bromide

is a lachrymator.

Reaction: Fit the flask with a reflux condenser and heat the mixture to 60°C for 4-6 hours.

Monitor reaction progress via TLC (20% EtOAc/Hexanes). The starting phenol (

) should disappear, and a new less polar spot (

) should appear.

Workup:

Cool the mixture to room temperature.

Filter off the solid inorganic salts (

, excess

) and rinse the filter cake with ethyl acetate.

Concentrate the filtrate under reduced pressure to remove acetonitrile.

Redissolve the residue in Ethyl Acetate (30 mL) and wash with 1M NaOH (2 x 15 mL) to

remove any unreacted phenol.

Wash with Brine (15 mL), dry over

, and concentrate.

Purification: If necessary, purify via flash column chromatography (SiO2, 5-10% EtOAc in

Hexanes) to yield the pure oil/solid.

Part 3: Mechanistic Insight & Visualization
The reaction proceeds via a classic Bimolecular Nucleophilic Substitution (

). The phenoxide anion, generated in situ by carbonate, attacks the benzylic carbon of benzyl
bromide, displacing the bromide leaving group.

Reaction Pathway Diagram
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Figure 1:Mechanistic pathway of the Williamson ether synthesis. The phenoxide anion attacks

the electrophilic benzyl bromide in a concerted

process.

Part 4: Applications in Medicinal Chemistry[5]
Orthogonal Protection Strategy
The primary utility of 1-(Benzyloxy)-3-ethoxybenzene lies in its orthogonal protecting group

pattern. In complex synthesis, chemists often need to selectively manipulate one oxygen atom

of a resorcinol core without affecting the other.

Condition
Benzyl Ether (Bn-
OR)

Ethyl Ether (Et-OR) Result

Cleaved (to -OH) Stable

Mono-deprotection

(Yields 3-

ethoxyphenol)

(-78°C) Cleaved Cleaved
Global deprotection

(Yields Resorcinol)

Basic Hydrolysis Stable Stable No reaction

This orthogonality allows the molecule to serve as a "masked" phenol. For example, the benzyl

group can be removed to reveal a free phenol for further derivatization (e.g., esterification,

phosphorylation) while the ethyl group remains as a permanent structural feature.
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Part 5: Safety & Handling Standards
Benzyl Bromide Hazards

Lachrymator: Benzyl bromide is a potent tear gas agent. It causes severe eye and

respiratory irritation.

Handling: Always handle in a functioning fume hood. Wear chemical splash goggles (not just

safety glasses) and nitrile gloves.

Quenching: Destroy excess benzyl bromide by adding dilute aqueous ammonia or

triethylamine before disposal. This converts the lachrymator into a non-volatile

benzylammonium salt.

Validation Checks (Self-Correcting Protocol)
TLC Monitoring: If the starting material spot persists after 4 hours, add a catalytic amount of

Sodium Iodide (Finkelstein condition) to accelerate the reaction via the in situ formation of

Benzyl Iodide.

Workup pH: Ensure the aqueous wash is basic (

) to fully extract unreacted phenol into the aqueous layer, ensuring the organic layer contains
only the neutral ether product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 3-(Benzyloxy)benzene-1,2-diamine | C13H14N2O | CID 4401288 - PubChem
[pubchem.ncbi.nlm.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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